NU-7163

• Molecular Formula: C18H17NO3
• Molecular Weight: 295.3 g/mol
• InChI: InChI=1S/C18H17NO3/c1-12-11-19(8-9-21-12)17-10-16(20)15-7-6-13-4-2-3-5-14(13)18(15)22-17/h2-7,10,12H,8-9,11H2,1H3
• InChIKey: RFWCIJWQGHFULK-UHFFFAOYSA-N

NU-7163: ATP-Competitive DNA-PK Inhibitor

NU-7163 (CAS 503468-03-9; also known as NU7163 or compound 48) is a synthetic, ATP-competitive inhibitor of DNA-dependent protein kinase (DNA-PK), a central enzyme in the non-homologous end joining (NHEJ) pathway of DNA double-strand break repair [1]. It belongs to the 7,8-benzochromen-4-one structural class and was first disclosed in a 2005 Journal of Medicinal Chemistry paper that systematically explored structure–activity relationships (SAR) across chromen-4-one, chromen-2-one, and pyrimidoisoquinolin-4-one templates for DNA-PK inhibition [1]. The compound is formally named 2-(2-methylmorpholin-4-yl)benzo[h]chromen-4-one and carries a molecular formula of C18H17NO3 (MW 295.33) [2].

ATP-competitive DNA-PK inhibition for NHEJ repair studies

Selectivity over PI3K for DNA damage signaling research

Benzochromen-4-one chemical probe for SAR reference

Reported radiosensitization benchmark and binding kinetics

• [1] Griffin RJ, Fontana G, Golding BT, Guiard S, Hardcastle IR, Leahy JJ, Martin N, Richardson C, Rigoreau L, Stockley M, Smith GC. Selective benzopyranone and pyrimido[2,1-a]isoquinolin-4-one inhibitors of DNA-dependent protein kinase: synthesis, structure-activity studies, and radiosensitization of a human tumor cell line in vitro. J Med Chem. 2005 Jan 27;48(2):569-85. doi: 10.1021/jm049526a. PMID: 15658870. View Source
• [2] National Library of Medicine. MeSH Supplementary Concept Data: 2-(2-methylmorpholin-4-yl)benzo(h)chromen-4-one. Unique ID C496957. Date of Entry: 2005/03/01. View Source

NU-7163: Differentiation from NU7026 and LY294002

Although NU-7163 shares the 7,8-benzochromen-4-one core with other DNA-PK inhibitors such as NU7026, the presence of the 2′-methyl substituent on the morpholine ring is not a trivial structural variation—it is the critical determinant of PI3K family selectivity [1]. The original SAR study demonstrated that at the 2-position of the benzopyranone pharmacophore, only a 2-morpholino or 2-(2′-methylmorpholino) group is tolerated for DNA-PK activity, yet these two substituents yield profoundly different selectivity profiles against the related PIKK enzymes ATM, ATR, mTOR, and the class I PI3K p110α [1]. Substituting NU-7163 with NU7026 (lacking the methyl group) or with the non-selective parent compound LY294002 would introduce quantitatively measurable differences in PI3K off-target inhibition and mTOR cross-reactivity, which can confound experimental interpretation in DNA damage response studies [1].

Substituting NU7026 (lacks 2′-methyl) may reduce PI3K selectivity, potentially introducing PI3K pathway interference in DNA repair readouts.

LY294002 co-inhibits PI3K and mTOR at DNA-PK-effective doses, confounding DNA-PK-specific phenotype interpretation.

Any benzochromen-4-one analog without the 2′-methyl group may exhibit altered PIKK off-target profile, requiring selectivity validation.

• [1] Griffin RJ, Fontana G, Golding BT, Guiard S, Hardcastle IR, Leahy JJ, Martin N, Richardson C, Rigoreau L, Stockley M, Smith GC. Selective benzopyranone and pyrimido[2,1-a]isoquinolin-4-one inhibitors of DNA-dependent protein kinase: synthesis, structure-activity studies, and radiosensitization of a human tumor cell line in vitro. J Med Chem. 2005 Jan 27;48(2):569-85. doi: 10.1021/jm049526a. PMID: 15658870. View Source

NU-7163 Selectivity Evidence

PI3K Selectivity Advantage over NU7026

NU-7163 demonstrates >526-fold selectivity for DNA-PK over the class I PI3K catalytic subunit p110α, with no detectable PI3K inhibition at concentrations up to 100 µM (IC50 >100 µM). In contrast, its closest structural analog NU7026 (2-morpholino-benzo[h]chromen-4-one, lacking the 2′-methyl group) inhibits PI3K with an IC50 of 13 µM, yielding only approximately 60-fold selectivity [1]. This dramatic difference—an order-of-magnitude improvement in PI3K discrimination—is attributable solely to the presence of the 2′-methyl substituent on the morpholine ring [1].

PI3K Selectivity

Head-to-head

>526-fold vs ~60-fold

Supports DNA-PK-selective study design

NU-7163 vs NU7026; p110α assay

Evidence Dimension	Selectivity ratio: DNA-PK IC50 vs. PI3K (p110α) IC50
Target Compound Data	NU-7163: DNA-PK IC50 = 0.19 µM; PI3K (p110α) IC50 >100 µM; selectivity >526-fold
Comparator Or Baseline	NU7026: DNA-PK IC50 = 0.23 µM; PI3K (p110α) IC50 = 13 µM; selectivity ~60-fold
Quantified Difference	NU-7163 exhibits >526-fold PI3K selectivity vs. ~60-fold for NU7026; an ~9-fold improvement in selectivity window
Conditions	Cell-free kinase inhibition assay; PI3K (p110α) counterscreening at up to 100 µM; data from Griffin et al. 2005 Table 3 and Sigma Aldrich NU7026 product specification

Why This Matters

For experiments requiring selective DNA-PK inhibition without confounding PI3K pathway modulation—such as dissecting NHEJ-specific DNA repair phenotypes, or when co-administering PI3K/Akt-dependent therapeutics—the >526-fold selectivity of NU-7163 provides a substantially cleaner pharmacological tool than NU7026's ~60-fold window.

• [1] Griffin RJ, Fontana G, Golding BT, Guiard S, Hardcastle IR, Leahy JJ, Martin N, Richardson C, Rigoreau L, Stockley M, Smith GC. Selective benzopyranone and pyrimido[2,1-a]isoquinolin-4-one inhibitors of DNA-dependent protein kinase: synthesis, structure-activity studies, and radiosensitization of a human tumor cell line in vitro. J Med Chem. 2005 Jan 27;48(2):569-85. Table 3. doi: 10.1021/jm049526a. View Source

ATP-Competitive DNA-PK Binding Kinetics

Kinetic analysis using Lineweaver-Burk plots confirmed that NU-7163 is an ATP-competitive inhibitor of DNA-PK with a Ki value of 24 nM [1]. This sub-100 nM equilibrium dissociation constant for the enzyme–inhibitor complex establishes that NU-7163 binds DNA-PK with substantially higher affinity than its IC50 value alone would suggest, consistent with the tight-binding nature of ATP-competitive inhibition at low ATP concentrations used in the assay. By comparison, the structurally simpler analog LY294002 (Compound 2, a non-selective PI3K/DNA-PK inhibitor) has a DNA-PK IC50 of 1.5 µM with no reported Ki, and NU7026 has a DNA-PK IC50 of 0.23 µM, also without a published Ki value in the primary literature [1].

Binding Kinetics

Reported

Ki = 24 nM, ATP-competitive

Supports target engagement modeling

Lineweaver-Burk analysis; enables occupancy calculation

Evidence Dimension	DNA-PK binding affinity (Ki) and inhibition modality
Target Compound Data	NU-7163: Ki = 24 nM, ATP-competitive (Lineweaver-Burk analysis)
Comparator Or Baseline	LY294002 (Compound 2): DNA-PK IC50 = 1.5 µM, Ki not reported; NU7026: DNA-PK IC50 = 0.23 µM, Ki not reported in primary literature
Quantified Difference	NU-7163 Ki of 24 nM is approximately 8-fold lower than its IC50 (0.19 µM), reflecting tight-binding kinetics; LY294002 is ~8-fold less potent on IC50 basis alone
Conditions	DNA-PK enzyme inhibition assay; Ki derived from Lineweaver-Burk competitive inhibition kinetics; Griffin et al. 2005

Why This Matters

The 24 nM Ki value provides a quantitative binding parameter that enables researchers to calculate target occupancy at any given NU-7163 concentration, which is critical for accurately modeling DNA-PK engagement in cellular and biochemical experiments—an advantage unavailable with NU7026 or LY294002 where Ki data are absent.

• [1] Griffin RJ, Fontana G, Golding BT, Guiard S, Hardcastle IR, Leahy JJ, Martin N, Richardson C, Rigoreau L, Stockley M, Smith GC. Selective benzopyranone and pyrimido[2,1-a]isoquinolin-4-one inhibitors of DNA-dependent protein kinase: synthesis, structure-activity studies, and radiosensitization of a human tumor cell line in vitro. J Med Chem. 2005 Jan 27;48(2):569-85. doi: 10.1021/jm049526a. View Source

mTOR Selectivity vs. LY294002 and Compound 401

NU-7163 inhibits mTOR with an IC50 of 4.8 µM, corresponding to approximately 25-fold selectivity over its DNA-PK IC50 of 0.19 µM [1]. This stands in marked contrast to the non-selective parent compound LY294002 (Compound 2), which inhibits mTOR at 2.5 µM (only ~1.7-fold selectivity over its DNA-PK IC50 of 1.5 µM) [1]. When compared to another chemically distinct DNA-PK inhibitor, Compound 401 (DNA-PK IC50 = 0.28 µM, mTOR IC50 = 5.3 µM; ~19-fold selectivity), NU-7163 offers moderately improved mTOR discrimination within a similar selectivity range .

mTOR Selectivity

Head-to-head

~25-fold vs 1.7-fold (LY294002)

Supports DNA-PK/mTOR pathway dissection

Compared to LY294002 and Compound 401

Evidence Dimension	mTOR inhibition (IC50) and fold-selectivity vs. DNA-PK
Target Compound Data	NU-7163: mTOR IC50 = 4.8 µM; fold-selectivity over DNA-PK ≈ 25-fold
Comparator Or Baseline	LY294002 (Compound 2): mTOR IC50 = 2.5 µM; selectivity ≈ 1.7-fold. Compound 401: mTOR IC50 = 5.3 µM; selectivity ≈ 19-fold.
Quantified Difference	NU-7163 shows ~25-fold mTOR selectivity vs. 1.7-fold for LY294002 (15-fold improvement) and ~25-fold vs. ~19-fold for Compound 401 (modest improvement).
Conditions	Cell-free kinase inhibition assay; PIKK family counterscreening panel including mTOR; data from Griffin et al. 2005 Table 3 (for NU-7163 and LY294002) and ProbeChem product data (for Compound 401)

Why This Matters

The 25-fold mTOR selectivity window means NU-7163 can be used at DNA-PK-inhibiting concentrations (≤1 µM) with minimal mTOR pathway interference, unlike LY294002 which co-inhibits mTOR at all effective DNA-PK concentrations, making NU-7163 the superior choice for studies requiring clean dissection of DNA-PK-dependent from mTOR-dependent cellular responses.

• [1] Griffin RJ, Fontana G, Golding BT, Guiard S, Hardcastle IR, Leahy JJ, Martin N, Richardson C, Rigoreau L, Stockley M, Smith GC. Selective benzopyranone and pyrimido[2,1-a]isoquinolin-4-one inhibitors of DNA-dependent protein kinase: synthesis, structure-activity studies, and radiosensitization of a human tumor cell line in vitro. J Med Chem. 2005 Jan 27;48(2):569-85. Table 3. doi: 10.1021/jm049526a. View Source

Radiosensitization in HeLa Cells

NU-7163 (5 µM) sensitized HeLa human cervical carcinoma cells to ionizing radiation, producing a dose modification factor (DMF) of 2.3 at the 10% clonogenic survival level [1]. This means that, in the presence of NU-7163, the radiation dose required to reduce cell survival to 10% is reduced by a factor of 2.3, confirming functional DNA-PK inhibition in a cellular context. In comparison, the less PI3K-selective analog NU7026 has been reported to radiosensitize cells at similar concentrations (e.g., SF50 reduction in N87 gastric cancer cells) though a DMF at 10% survival using identical methodology is not available from the same study for direct numerical comparison [2].

Radiosensitization

Reported

DMF = 2.3 (10% survival)

Supports cellular DNA-PK inhibition endpoint

HeLa, 5 µM, clonogenic assay

Evidence Dimension	Radiosensitization potency: dose modification factor (DMF) at 10% clonogenic survival
Target Compound Data	NU-7163: DMF = 2.3 at 10% survival with 5 µM inhibitor in HeLa cells
Comparator Or Baseline	NU7026: radiosensitization demonstrated in multiple cell lines; direct DMF at 10% survival not reported with identical protocol in the same study; ATMi/ATRi comparators not directly tested
Quantified Difference	NU-7163 achieves a DMF of 2.3 under defined conditions; a validated radiosensitization benchmark absent for structurally comparable compounds under identical experimental conditions.
Conditions	HeLa human tumor cell line; clonogenic survival assay; ionizing radiation; NU-7163 at 5 µM concentration; Griffin et al. 2005

Why This Matters

The DMF of 2.3 provides a standardized, quantitative metric of NU-7163's functional DNA-PK inhibition in living cells, enabling researchers to calibrate radiation dose in experimental protocols and to compare radiosensitization efficiency across different DNA repair inhibitor chemotypes under equivalent survival endpoints.

• [1] Griffin RJ, Fontana G, Golding BT, Guiard S, Hardcastle IR, Leahy JJ, Martin N, Richardson C, Rigoreau L, Stockley M, Smith GC. Selective benzopyranone and pyrimido[2,1-a]isoquinolin-4-one inhibitors of DNA-dependent protein kinase: synthesis, structure-activity studies, and radiosensitization of a human tumor cell line in vitro. J Med Chem. 2005 Jan 27;48(2):569-85. doi: 10.1021/jm049526a. View Source
• [2] Willmore E, de Caux S, Sunter NJ, Tilby MJ, Jackson GH, Austin CA, Durkacz BW. A novel DNA-dependent protein kinase inhibitor, NU7026, potentiates the cytotoxicity of topoisomerase II poisons used in the treatment of leukemia. Blood. 2004 Jun 15;103(12):4659-65. doi: 10.1182/blood-2003-07-2527. View Source

Constrained SAR at the 2-Position Pharmacophore

The Griffin et al. (2005) study established that the 2-position of the benzopyranone pharmacophore exhibits an exceptionally constrained SAR: only a 2-morpholino or 2-(2′-methylmorpholino) substituent is tolerated for DNA-PK inhibitory activity [1]. Other substituents at this position—including piperidine, thiomorpholine, oxothiomorpholine, and various alkylamino groups—result in substantial (≥10-fold) loss of potency [1]. Furthermore, the 2,6-dimethylmorpholino derivatives (compounds 49 and 94) proved an order of magnitude less potent than their monomethyl counterparts [1]. This extremely narrow SAR window means that NU-7163 and NU7026 represent the only two active substitution patterns within the benzochromen-4-one series, and NU-7163's 2′-methyl group is the sole structural modification available that both preserves DNA-PK potency and enhances PI3K selectivity [1].

2-Position SAR

Class-level

Only 2-morpholino or 2-(2′-methyl) active

Reported constrained pharmacophore context

SAR from >90 analogs; binary substitution set

Evidence Dimension	Tolerated substituents at the 2-position of the benzochromen-4-one DNA-PK pharmacophore
Target Compound Data	NU-7163: 2-(2′-methylmorpholino) — one of only two tolerated substitution patterns; DNA-PK IC50 = 0.19 µM
Comparator Or Baseline	NU7026: 2-morpholino (tolerated, IC50 = 0.23 µM). 2-piperidino (compound 35): IC50 = 4.67 µM (~20-fold less potent). 2-thiomorpholino (compound 36): IC50 = 1.61 µM (~7-fold less potent). 2,6-dimethylmorpholino (compound 49): ~10-fold less potent.
Quantified Difference	Only two substituent types retain sub-micromolar DNA-PK potency; all others lose 7- to >20-fold activity. NU-7163 is the unique 2′-methyl-bearing member of this binary set.
Conditions	Structure-activity relationship study across >90 chromen-4-one, chromen-2-one, and pyrimidoisoquinolin-4-one derivatives; DNA-PK enzyme inhibition assay; Griffin et al. 2005

Why This Matters

For medicinal chemistry programs or chemical biology studies requiring a DNA-PK inhibitor from the benzochromen-4-one class, the constrained SAR means NU-7163 is one of only two viable tool compounds within this chemotype—and the only one combining preserved potency with substantially improved PI3K selectivity, making it the default choice when PI3K-off-target activity must be minimized.

• [1] Griffin RJ, Fontana G, Golding BT, Guiard S, Hardcastle IR, Leahy JJ, Martin N, Richardson C, Rigoreau L, Stockley M, Smith GC. Selective benzopyranone and pyrimido[2,1-a]isoquinolin-4-one inhibitors of DNA-dependent protein kinase: synthesis, structure-activity studies, and radiosensitization of a human tumor cell line in vitro. J Med Chem. 2005 Jan 27;48(2):569-85. Table 1, Table 3, and associated SAR discussion. doi: 10.1021/jm049526a. View Source

NU-7163 Research and Procurement Applications

NHEJ Repair Studies Without PI3K Confounding

When researchers require selective pharmacological inhibition of DNA-PK to study NHEJ-mediated DNA double-strand break repair, the >526-fold selectivity of NU-7163 over PI3K (p110α) [1] makes it the preferred benzochromen-4-one tool compound. Unlike NU7026 (only ~60-fold PI3K-selective), NU-7163 can be used at DNA-PK-saturating concentrations (1–5 µM) without concomitant PI3K pathway inhibition, eliminating a major confounding variable in interpreting DNA repair phenotypes. This is especially critical in cell lines where PI3K/Akt signaling influences survival, proliferation, or DNA damage checkpoint responses [1].

Radiosensitization with Validated DNA-PK Engagement

NU-7163 is uniquely characterized by a published dose modification factor of 2.3 at the 10% clonogenic survival level in HeLa cells at 5 µM [1], providing a standardized benchmark for experimental radiation protocols. Combined with its 24 nM Ki value [1], researchers can calculate fractional DNA-PK occupancy at any given NU-7163 concentration and correlate this with radiosensitization outcomes. This quantitative framework is unavailable for NU7026, which lacks published Ki data, making NU-7163 the more rigorously characterized choice for studies requiring PK/PD modeling of DNA-PK target engagement in vitro.

Benzochromen-4-One Pharmacophore in Medicinal Chemistry SAR

For medicinal chemistry programs exploring the benzochromen-4-one template for DNA-PK inhibition, NU-7163 serves as a critical reference compound that demonstrates how a single methyl group at the morpholine 2′-position can improve PI3K selectivity by approximately 9-fold over the unsubstituted morpholino analog (NU7026), without compromising DNA-PK potency [1]. Given the extremely constrained SAR at the 2-position—where only morpholino or 2′-methylmorpholino groups retain activity [1]—NU-7163 represents the selectivity-optimized terminus of this sub-series and provides a benchmark against which novel chemotypes from alternative scaffolds (e.g., NU7441, DNA-PK inhibitor 78) can be compared.

DNA Damage Response Kinase Profiling Panels

When assembling a panel of DNA-PK inhibitors for PIKK family selectivity profiling, NU-7163 fills a specific potency-selectivity niche: it offers sub-micromolar DNA-PK inhibition (IC50 = 0.19 µM) with >100 µM discrimination against ATM and ATR, and ~25-fold selectivity over mTOR [1]. This profile is distinct from later-generation ultra-potent inhibitors such as NU7441 (DNA-PK IC50 = 14 nM) or Peposertib (IC50 = 0.6 nM), which may be too potent for experiments requiring partial or titratable DNA-PK inhibition. NU-7163's intermediate potency makes it particularly suitable for studies where graded rather than complete DNA-PK blockade is desired, such as investigating DNA-PK's kinetic role in NHEJ complex assembly [1].

Application

Selection Property

Validation Focus

NHEJ DNA repair studies

DNA-PK vs. PI3K selectivity profile

PI3K/Akt pathway co-inhibition exclusion

Radiosensitization research

Reported radiosensitization benchmark (DMF) and binding kinetics

Target engagement modeling for radiation protocols

Medicinal chemistry SAR

Selectivity-optimized benzochromen-4-one scaffold

PI3K selectivity benchmark for novel DNA-PK inhibitors

Kinase profiling panels

Moderate DNA-PK potency for titratable inhibition

Graded DNA-PK blockade without complete NHEJ suppression

• [1] Griffin RJ, Fontana G, Golding BT, Guiard S, Hardcastle IR, Leahy JJ, Martin N, Richardson C, Rigoreau L, Stockley M, Smith GC. Selective benzopyranone and pyrimido[2,1-a]isoquinolin-4-one inhibitors of DNA-dependent protein kinase: synthesis, structure-activity studies, and radiosensitization of a human tumor cell line in vitro. J Med Chem. 2005 Jan 27;48(2):569-85. doi: 10.1021/jm049526a. PMID: 15658870. View Source